Cas no 1240581-89-8 (4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride)

• Product Name: 4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride
• CAS No: 1240581-89-8
• MF: C₁₃H₂₄Cl₂N₂
• MW: 279.249061584473
• MDL: MFCD16810381
• CID: 4690554
• Update Time: 2025-08-05

4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride
• Cl.Cl.CCCCNCC1=CC=C(C=C1)N(C)C
• N-Butyl-N-[4-(dimethylamino)benzyl]amine dihydrochloride

• MDL： MFCD16810381
• Inchi： 1S/C13H22N2.2ClH/c1-4-5-10-14-11-12-6-8-13(9-7-12)15(2)3;;/h6-9,14H,4-5,10-11H2,1-3H3;2*1H
• InChI Key： DJIVEOYZEVSJQK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC1C=CC(=CC=1)N(C)C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 149
• Topological Polar Surface Area: 15.3

Additional information on 4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride

Research Briefing on 4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride (CAS: 1240581-89-8)

4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride (CAS: 1240581-89-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and potential therapeutic implications. The compound's unique structural features and pharmacological properties make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the role of 4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a butylamino-methyl group attached to a dimethylaniline core, allows for versatile chemical modifications, enabling the development of derivatives with enhanced biological activity. Researchers have explored its potential in targeting specific enzymes and receptors, particularly in the context of neurological and oncological disorders.

One of the most notable advancements in the study of this compound is its application in the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride exhibited potent inhibitory effects against a range of kinase enzymes implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity, paving the way for further preclinical evaluations.

In addition to its therapeutic potential, 4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride has also been investigated for its utility in chemical biology research. Its fluorescent properties, attributed to the dimethylaniline moiety, make it a valuable tool for probing molecular interactions and cellular processes. Recent work has employed this compound as a fluorescent probe to study protein-ligand binding dynamics, providing insights into the mechanistic underpinnings of various biological pathways.

Despite these promising developments, challenges remain in the optimization and clinical translation of 4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Ongoing studies are focusing on the design of prodrugs and formulation strategies to enhance the compound's pharmacokinetic profile.

In conclusion, 4-[(Butylamino)methyl]-N,N-dimethylaniline dihydrochloride (CAS: 1240581-89-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, underscoring its multifaceted utility. Continued research efforts are expected to unlock its full potential, offering new avenues for therapeutic intervention and biological exploration.